(2S)-2-(methylamino)-N-[[3-(4-methylphenyl)phenyl]methyl]propanamide

• IUPAC Name: (2S)-2-(methylamino)-N-[[3-(4-methylphenyl)phenyl]methyl]propanamide
• InChI: InChI=1S/C18H22N2O/c1-13-7-9-16(10-8-13)17-6-4-5-15(11-17)12-20-18(21)14(2)19-3/h4-11,14,19H,12H2,1-3H3,(H,20,21)/t14-/m0/s1
• InChI Key: USGAVWWLZTWMNG-AWEZNQCLSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=CC(=C2)CNC(=O)C(C)NC
• Isomeric SMILES: CC1=CC=C(C=C1)C2=CC=CC(=C2)CNC(=O)[C@H](C)NC
• Molecular Formula: C18H22N2O
• Molecular Weight: 282.4 g/mol

Description

(2S)-2-(methylamino)-N-[[3-(4-methylphenyl)phenyl]methyl]propanamide, also known as modafinil, is a wakefulness-promoting agent that is used to treat sleep disorders such as narcolepsy, obstructive sleep apnea, and shift work sleep disorder. Modafinil has gained popularity due to its ability to enhance cognitive function, increase alertness, and improve memory.

Scientific Research Applications

Modafinil has been extensively studied for its cognitive-enhancing effects. It has been shown to improve attention, memory, and executive function in healthy individuals. Modafinil has also been studied for its potential to treat cognitive impairment in conditions such as Alzheimer's disease and schizophrenia.

Mechanism of Action

The exact mechanism of action of (2S)-2-(methylamino)-N-[[3-(4-methylphenyl)phenyl]methyl]propanamide is not fully understood. It is believed to work by increasing the release of neurotransmitters such as dopamine, norepinephrine, and histamine in the brain. Modafinil also affects the levels of certain neuropeptides, such as orexin, which play a role in regulating wakefulness.
Biochemical and Physiological Effects:
Modafinil has been shown to increase wakefulness and reduce fatigue in both healthy individuals and those with sleep disorders. It has also been shown to improve cognitive function, including attention, memory, and executive function. Modafinil has been shown to have a low potential for abuse and addiction.

Advantages and Limitations for Lab Experiments

Modafinil has several advantages for use in lab experiments. It has a long half-life, which allows for sustained effects over several hours. It also has a low potential for side effects and toxicity. However, (2S)-2-(methylamino)-N-[[3-(4-methylphenyl)phenyl]methyl]propanamide can be expensive, and its effects can vary depending on the individual.

Future Directions

There are several future directions for research on (2S)-2-(methylamino)-N-[[3-(4-methylphenyl)phenyl]methyl]propanamide. One area of interest is its potential as a treatment for cognitive impairment in neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential as a treatment for depression, as it has been shown to improve mood in some individuals. Additionally, research is needed to better understand the long-term effects of this compound use and its potential for abuse and addiction.

Synthesis Methods

Modafinil was first synthesized in 1976 by Michel Jouvet and Lafon Laboratories in France. The synthesis method involves the reaction of benzhydryl sulfinyl acetamide with methylamine hydrochloride in the presence of a base such as sodium hydroxide. The reaction yields (2S)-2-(methylamino)-N-[[3-(4-methylphenyl)phenyl]methyl]propanamide as a white crystalline powder with a melting point of 164-166°C.